molecular formula C11H9F3N2O4S B8694159 N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide

N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide

Cat. No.: B8694159
M. Wt: 322.26 g/mol
InChI Key: SBZSIIWCGJHCQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C11H9F3N2O4S and its molecular weight is 322.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9F3N2O4S

Molecular Weight

322.26 g/mol

IUPAC Name

N-[cyclopropyl-(4-nitrophenyl)-oxo-λ6-sulfanylidene]-2,2,2-trifluoroacetamide

InChI

InChI=1S/C11H9F3N2O4S/c12-11(13,14)10(17)15-21(20,9-5-6-9)8-3-1-7(2-4-8)16(18)19/h1-4,9H,5-6H2

InChI Key

SBZSIIWCGJHCQN-UHFFFAOYSA-N

Canonical SMILES

C1CC1S(=NC(=O)C(F)(F)F)(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.58 g (3.58 mmol) of rhodium(II) acetate dimer was added, under argon, to a suspension of 15.1 g (71.53 mmol) (RS)-1-cyclopropane sulfinyl-4-nitrobenzene, 17.8 g (157.37 mmol) trifluoroacetamide, 38.0 g (118.02 mmol) iodobenzene diacetate and 12.7 g (314.73 mmol) magnesium oxide in 801 ml DCM and stirred overnight at room temperature. The mixture was filtered through Celite with suction and concentrated by evaporation. The residue that remained was purified chromatographically (hexane/ethyl acetate 2:1). 18.0 g (55.97 mmol; yield: 78%) of the product was obtained.
Quantity
15.1 g
Type
reactant
Reaction Step One
Quantity
17.8 g
Type
reactant
Reaction Step One
Quantity
38 g
Type
reactant
Reaction Step One
Quantity
12.7 g
Type
reactant
Reaction Step One
Name
Quantity
801 mL
Type
solvent
Reaction Step One
Name
rhodium(II) acetate dimer
Quantity
1.58 g
Type
catalyst
Reaction Step One

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